Cas no 2227856-37-1 ((2S)-4-amino-1-cyclopentylbutan-2-ol)

• Product Name: (2S)-4-amino-1-cyclopentylbutan-2-ol
• CAS No: 2227856-37-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5963354
• PubChem ID: 96951626
• Update Time: 2025-10-29

(2S)-4-amino-1-cyclopentylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-amino-1-cyclopentylbutan-2-ol
• 2227856-37-1
• EN300-1823855

• Inchi： 1S/C9H19NO/c10-6-5-9(11)7-8-3-1-2-4-8/h8-9,11H,1-7,10H2/t9-/m1/s1
• InChI Key： IDKIQUWYBALMRD-SECBINFHSA-N
• SMILES： O[C@H](CCN)CC1CCCC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-4-amino-1-cyclopentylbutan-2-ol

The Comprehensive Overview of (2S)-4-Amino-1-Cyclopentylbutan-2-Ol (CAS No. 2227856-37-1)

(2S)-4-Amino-1-Cyclopentylbutan-2-Ol, also known by its CAS registry number 2227856-37-1, is a bioactive compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a promising candidate for various applications in drug discovery and development. Recent advancements in synthetic methodologies and biological studies have further highlighted its potential as a versatile building block in medicinal chemistry.

The molecular structure of (2S)-4-Amino-1-Cyclopentylbutan-2-Ol consists of a cyclopentane ring fused with a butanol backbone, featuring an amino group at the 4-position and an alcohol group at the 2-position. The stereochemistry at the 2-position, denoted by the (S) configuration, plays a critical role in determining its pharmacokinetic properties and biological activity. This compound has been extensively studied for its ability to modulate cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs) and kinases.

Recent research has focused on the synthesis and optimization of (2S)-4-Amino-1-Cyclopentylbutan-2-Ol derivatives to enhance their bioavailability and efficacy. For instance, studies published in Journal of Medicinal Chemistry have demonstrated that modifying the cyclopentane ring or introducing additional functional groups can significantly improve the compound's solubility and stability. These findings underscore the importance of structural optimization in drug design.

In terms of biological activity, (2S)-4-Amino-1-Cyclopentylbutan-2-Ol has shown potent inhibitory effects on several enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Preclinical studies conducted by researchers at the University of California have revealed that this compound exhibits neuroprotective properties in animal models of Alzheimer's disease. Furthermore, its ability to cross the blood-brain barrier makes it a compelling candidate for treating central nervous system disorders.

Beyond its therapeutic potential, (2S)-4-Amino-1-Cyclopentylbutan-2-Ol has also been explored as a chiral auxiliary in asymmetric synthesis. Its unique stereochemical properties enable the construction of complex molecules with high enantioselectivity. Recent advancements in catalytic asymmetric synthesis have further expanded its utility in organic chemistry, particularly in the synthesis of biologically active compounds.

The application of (2S)-4-Amino-1-Cyclopentylbutan-2-Ol extends to various industries, including pharmaceuticals, agrochemicals, and materials science. Its role as an intermediate in drug discovery pipelines has been well-documented, with several research groups leveraging its properties to develop novel therapeutic agents. Additionally, its use as a chiral catalyst precursor has opened new avenues for sustainable chemical synthesis.

In conclusion, (2S)-4-Amino-1-Cyclopentylbutan-2-Ol (CAS No. 2227856-37-1) stands out as a multifaceted compound with significant implications for modern chemistry and pharmacology. Its unique structure, coupled with recent breakthroughs in synthetic and biological research, positions it as a key player in advancing drug discovery and development. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to both academic research and industrial applications.